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Compound of Interest

Compound Name: 1-Nonacosanol

Cat. No.: B104473

Disclaimer: This document provides a comprehensive overview of the currently available safety
and toxicity information for 1-nonacosanol. It is intended for researchers, scientists, and drug
development professionals. A significant data gap exists in the scientific literature regarding the
specific toxicology of 1-nonacosanol. Much of the information presented herein is extrapolated
from studies on similar long-chain aliphatic alcohols and natural sources containing this
compound. Direct, comprehensive toxicological studies on isolated 1-nonacosanol are scarce.

Introduction

1-Nonacosanol is a straight-chain, 29-carbon primary fatty alcohol with the chemical formula
C29H600. It is a waxy solid at room temperature and is found naturally in various plants,
including sisal (Agave sisalana) and the medicinal herb Eclipta alba. As a component of
policosanol, a mixture of long-chain fatty alcohols derived from sources like sugar cane wax, it
has been consumed as a dietary supplement. Despite its presence in natural products and
supplements, a detailed and specific toxicological profile for 1-nonacosanol has not been well-
established. This guide aims to synthesize the available direct and indirect evidence to provide
a current understanding of its safety.

Physicochemical Properties

A summary of the key physicochemical properties of 1-nonacosanol is presented in Table 1.
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Property Value

Chemical Formula C29He600

Molecular Weight 424.8 g/mol

CAS Number 6624-76-6

Appearance Waxy solid

Melting Point 83-85 °C

Boiling Point 435.9 °C

Solubility Insoluble in water; soluble in organic solvents

Toxicological Data

Direct toxicological data for 1-nonacosanol is not readily available in the public domain.
Therefore, this section presents a summary of findings for long-chain aliphatic alcohols as a
class and for natural extracts known to contain 1-nonacosanol.

Acute Toxicity

No specific LDso (median lethal dose) has been determined for 1-nonacosanol. However,
studies on long-chain fatty alcohols generally indicate a low order of acute toxicity. For fatty
alcohols with chain lengths of C18 and above, the oral LDso in rats is typically greater than
2000 mg/kg, and dermal LDsos are also high, suggesting low toxicity via these routes of
exposure.[1][2]

Some studies have investigated the acute toxicity of plant extracts containing 1-nonacosanol.
It is important to note that these extracts contain a multitude of other compounds, and the
observed toxicity cannot be attributed solely to 1-nonacosanol.

Table 2: Acute Toxicity Data for Natural Extracts Containing 1-Nonacosanol
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Extract .
Source Species Route LDso Reference
Type
] Aqueous leaf 2316.63
Eclipta alba Mouse Oral [3]
extract mg/kg
] Agueous
Eclipta alba Mouse Oral 7.841 g/kg [4]
extract
] Aqueous
Eclipta alba Mouse Intravenous 302.8 mg/kg [4]
extract
] Aqueous Intraperitonea
Eclipta alba Mouse 328.3 mg/kg [4]
extract I
Agave Aqueous leaf > 400 mg/k
.g d Rat Oral J -g [5]
sisalana extract (No mortality)

Sub-chronic and Chronic Toxicity

Dedicated sub-chronic or chronic toxicity studies on 1-nonacosanol were not identified. For

the broader class of long-chain aliphatic alcohols (C6-C22), repeated dose studies indicate a

low order of sub-chronic toxicity.[1]

Genotoxicity

The weight of evidence from existing data on long-chain aliphatic alcohols suggests they are

not genotoxic.[1] No specific genotoxicity studies on 1-nonacosanol have been reported.

Carcinogenicity

There are no studies available on the carcinogenic potential of 1-nonacosanol.

Reproductive and Developmental Toxicity

Specific studies on the reproductive and developmental toxicity of 1-nonacosanol are lacking.

For the category of long-chain aliphatic alcohols, the available data do not indicate a potential

for adverse effects on fertility or development.[1] However, some studies on extracts from

Agave sisalana, a plant containing 1-nonacosanol, have suggested potential reproductive

toxicity in male rats, including changes in organ weights and testicular histopathology.[6] It is
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crucial to reiterate that these effects cannot be directly attributed to 1-nonacosanol due to the
complex chemical composition of the extracts.

Safety Information from Related Compounds:
Policosanol

1-Nonacosanol is a component of policosanol, a dietary supplement. Human studies on
policosanol, typically at doses of 5-80 mg daily for up to 3 years, have generally found it to be
well-tolerated.[7] Reported side effects are mild and may include headache, insomnia,
dizziness, upset stomach, skin redness, and weight loss.[7] Policosanol may have antiplatelet
effects and could slow blood clotting, and it may also lower blood pressure.[7][8]

Experimental Protocols

As no specific toxicological studies for 1-nonacosanol are available, this section provides a
generalized experimental workflow for assessing the acute oral toxicity of a novel substance,
based on standard OECD guidelines.
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Start: Substance Characterization

Animal Selection (e.g., Rats)

Dose Range Finding Study (e.g., Up-and-Down Procedure)

Main Study: Administration of Limit Dose or Graded Doses

Observation Period (14 days):
Clinical signs, body weight, mortality

Gross Necropsy of all animals

Data Analysis and LD50 Calculation (if applicable)

End: Toxicity Classification

Click to download full resolution via product page

Generalized workflow for an acute oral toxicity study.

Potential Signaling Pathways
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There is no direct evidence linking 1-nonacosanol to specific signaling pathways related to
toxicity. Given the general lack of toxicity of long-chain alcohols, it is plausible that they do not
significantly interact with major toxicity-related signaling pathways at typical exposure levels.
The diagram below illustrates a logical relationship for the general safety assessment of a
compound like 1-nonacosanol, highlighting the reliance on read-across from similar molecules
in the absence of direct data.

1-Nonacosanol

requires

Direct Toxicological Data
(Currently Lacking)

nferred from contex| from
\ 4

Data from Natural Sources:
- Eclipta alba
- Agave sisalana

Read-Across Data:
- Long-chain aliphatic alcohols
- Policosanol

Safety Assessment

Conclusion:

Low general toxicity expected,
but specific data is needed.

Click to download full resolution via product page

Logical framework for assessing 1-nonacosanol safety.

Conclusion

Based on the available evidence from the broader category of long-chain aliphatic alcohols and
its presence in generally well-tolerated natural products and supplements, 1-nonacosanol is
expected to have a low toxicity profile. However, the absence of direct, comprehensive
toxicological studies on the purified compound represents a significant knowledge gap. The
potential for reproductive toxicity suggested by studies on Agave sisalana extracts, although
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not directly attributable to 1-nonacosanol, warrants caution and highlights the need for further
research. For a definitive safety and toxicity profile, dedicated studies following standardized
guidelines are required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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